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Compound of Interest

Compound Name: P516-0475

CAS No.: 1359627-33-0

Cat. No.: B609810

Get Quote

Executive Summary
P516-0475 is a synthetic small molecule identified as a potent agonist of the Rgg2/3 quorum

sensing (QS) system in Streptococcus pyogenes (Group A Streptococcus, GAS).[1][2][3] Unlike

canonical agonists that directly bind transcriptional regulators, P516-0475 functions through a

distinct mechanism: it acts as an uncompetitive inhibitor of PepO, a metalloendopeptidase

responsible for degrading Short Hydrophobic Peptide (SHP) pheromones. By inhibiting PepO,

P516-0475 stabilizes endogenous or sub-threshold concentrations of SHP, thereby amplifying

the quorum sensing signal, inducing biofilm formation, and promoting lysozyme resistance.

This guide details the physicochemical properties, mechanism of action (MOA), and validated

experimental protocols for utilizing P516-0475 in microbiological research.

Chemical & Pharmacological Profile
Physicochemical Properties
P516-0475 was originally identified via a high-throughput screen (HTS) of a diverse chemical

library (e.g., ChemDiv/Vitas-M).
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Property Description

Compound ID P516-0475

Primary Target
PepO (Endopeptidase O, a neprilysin-like

metalloprotease)

Mechanism Class
Uncompetitive Enzyme Inhibitor / Indirect QS

Agonist

Activity Requirement
Requires presence of trace/sub-threshold SHP

pheromones (SHP2 or SHP3)

Phenotypic Output
Biofilm induction, Lysozyme resistance, shp

gene upregulation

Solubility
Soluble in DMSO (typically stored as 10–50 mM

stock)

Potency and Selectivity
EC50 (Reporter Assay): Low micromolar range (typically ~1–5 µM in Pshp3-lux assays).

Selectivity: Specific to the Rgg2/3 pathway via PepO; does not activate the RopB (Rgg1) or

ComR pathways directly.

Toxicity: Generally non-bactericidal at active concentrations (up to 50 µM), making it a true

virulence modulator rather than an antibiotic.

Mechanism of Action (MOA)
The efficacy of P516-0475 relies on the "stabilization" model of quorum sensing.[3][4] In a

native state, the protease PepO degrades SHP pheromones to prevent premature QS

activation. P516-0475 inhibits this degradation, allowing SHP to accumulate and trigger the

Rgg2/3 toggle switch.

The Rgg2/3 Toggle Switch
OFF State:Rgg3 (transcriptional repressor) binds to promoters of virulence genes (shp,

stcA), blocking transcription.
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ON State:SHP peptides (imported into the cell) bind Rgg3, causing it to dissociate from DNA.

[5] Simultaneously, SHP binds Rgg2 (transcriptional activator), promoting its binding to DNA

and driving gene expression.[5]

P516-0475 Role: It blocks PepO, the "brake" of the system, ensuring SHP levels rise high

enough to flip the switch.

Pathway Visualization
The following diagram illustrates the indirect agonism of P516-0475.
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P516-0475 Mechanism of Action
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Caption: P516-0475 prevents PepO-mediated degradation of SHP, allowing pheromone

accumulation to engage Rgg2/3.[3]

Experimental Protocols
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Luciferase Reporter Assay (Quantifying Agonism)
This assay validates the activity of P516-0475 using a Streptococcus pyogenes strain carrying

a chromosomal transcriptional fusion of the shp3 promoter to the luxAB (luciferase) genes.

Reagents:

Reporter Strain: S. pyogenes JCC157 (WT Pshp3-luxAB) or equivalent.

Media: Chemically Defined Medium (CDM) supplemented with glucose.

Compound: P516-0475 (10 mM stock in DMSO).

Substrate: Decanal (for LuxAB reaction).

Control: Synthetic SHP3 peptide (C8 form: DIIIIVGG).

Protocol:

Culture Prep: Grow reporter strain overnight in CDM. Dilute 1:20 into fresh CDM.

Plate Setup: In a 96-well opaque plate, dispense 1 µL of P516-0475 (final conc. 0.1–50 µM).

Critical Control: Include wells with DMSO (Vehicle) and wells with Synthetic SHP3

(Positive Control, 100 nM).

Inoculation: Add 99 µL of diluted bacterial culture to each well.

Incubation: Incubate at 37°C for 3–4 hours (early log to stationary phase transition).

Measurement: Expose plate to decanal vapors (or add 1% decanal) and measure

luminescence (RLU) and OD600.

Data Analysis: Normalize RLU/OD600.

Self-Validation Check: P516-0475 should show dose-dependent induction. If using a shp-

null mutant (e.g.,
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shp), P516-0475 will fail to induce luminescence unless exogenous SHP (sub-threshold,
~0.2 nM) is added. This confirms the PepO-dependent mechanism.

Biofilm Induction Assay
P516-0475 induces robust biofilm formation by upregulating stcA.

Protocol:

Seeding: Dilute overnight S. pyogenes culture 1:100 into CDM.

Treatment: Aliquot 200 µL into 96-well polystyrene plates (flat bottom). Add P516-0475 (10

µM).

Incubation: Incubate static at 37°C for 24 hours.

Staining:

Aspirate media gently (biofilms are fragile).

Wash 1x with PBS.

Add 200 µL 0.1% Crystal Violet (CV). Incubate 15 min.

Quantification:

Wash 3x with water to remove excess dye.

Solubilize bound CV with 200 µL 30% acetic acid or 95% ethanol.

Measure Absorbance at 550–600 nm.

Comparative Analysis: P516-0475 vs. Native Peptide
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Feature Native SHP Pheromone
P516-0475 (Small
Molecule)

Chemical Class Peptide (8-mer) Heterocyclic Small Molecule

Binding Target Rgg2 and Rgg3 PepO (Endopeptidase)

Stability Low (Degraded by PepO/HtrA) High (Chemical stability)

Dependency Autonomous
Dependent on endogenous

SHP production

Utility Direct receptor probing
Studying protease regulation &

biofilm
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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